Cas no 1220016-32-9 (2-{2-(4-Iodobenzyl)oxyethyl}piperidinehydrochloride)

• Product Name: 2-{2-(4-Iodobenzyl)oxyethyl}piperidinehydrochloride
• CAS No: 1220016-32-9
• MF: C₁₄H₂₁ClINO
• MW: 381.680115461349
• CID: 1077324
• PubChem ID: 56830523
• Update Time: 2025-05-24

2-{2-(4-Iodobenzyl)oxyethyl}piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(4-Iodobenzyl)oxy]ethyl}piperidine hydrochloride
• AKOS015849665
• 2-[2-[(4-iodophenyl)methoxy]ethyl]piperidine;hydrochloride
• 2-(2-((4-Iodobenzyl)oxy)ethyl)piperidinehydrochloride
• 2-{2-[(4-Iodobenzyl)oxy]ethyl}piperidinehydrochloride
• 2-(2-((4-Iodobenzyl)oxy)ethyl)piperidine hydrochloride
• 1220016-32-9
• 2-{2-(4-Iodobenzyl)oxyethyl}piperidinehydrochloride

• Inchi： 1S/C14H20INO.ClH/c15-13-6-4-12(5-7-13)11-17-10-8-14-3-1-2-9-16-14;/h4-7,14,16H,1-3,8-11H2;1H
• InChI Key： ASNROWVHVGJGRC-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)COCCC1CCCCN1.Cl

Computed Properties

• Exact Mass: 381.03564g/mol
• Monoisotopic Mass: 381.03564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-{2-(4-Iodobenzyl)oxyethyl}piperidinehydrochloride

Introduction to 2-{2-(4-Iodobenzyl)oxyethyl}piperidinehydrochloride (CAS No: 1220016-32-9)

2-{2-(4-Iodobenzyl)oxyethyl}piperidinehydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. As a derivative of piperidine, this compound incorporates an iodobenzyl moiety, which enhances its utility in various biochemical applications. The chemical structure, characterized by its hydrochloride salt form, makes it particularly interesting for medicinal chemistry due to its potential interactions with biological targets. With a CAS number of 1220016-32-9, this compound is recognized for its unique properties that make it a valuable intermediate in the synthesis of more complex molecules.

The significance of 2-{2-(4-Iodobenzyl)oxyethyl}piperidinehydrochloride lies in its versatility as a building block in the construction of pharmacophores. The presence of the iodine atom in the benzyl group allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely employed in the preparation of biaryl compounds. These biaryl structures are prevalent in many drugs due to their ability to modulate biological pathways effectively. The piperidine ring, known for its structural stability and ability to penetrate biological membranes, contributes to the compound's overall pharmacokinetic profile, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focused on developing novel therapeutics targeting neurological disorders. 2-{2-(4-Iodobenzyl)oxyethyl}piperidinehydrochloride has emerged as a key intermediate in the synthesis of potential neuroactive agents. Its structural features suggest that it may interact with neurotransmitter receptors or enzymes involved in neural signaling. For instance, derivatives of piperidine have shown promise in the treatment of conditions such as Alzheimer's disease and Parkinson's disease by modulating acetylcholinesterase activity or by interacting with dopamine receptors. The iodobenzyl group provides a handle for further chemical modifications, enabling researchers to fine-tune the pharmacological properties of these derivatives.

The compound's potential also extends to the realm of oncology. The ability to introduce iodine into molecular structures is particularly relevant in the development of radiolabeled probes used in positron emission tomography (PET) imaging. These probes can help visualize tumors and monitor therapeutic responses with high precision. Additionally, the piperidine moiety is known to enhance blood-brain barrier penetration, which is crucial for delivering drugs to brain tumors. By leveraging 2-{2-(4-Iodobenzyl)oxyethyl}piperidinehydrochloride as a precursor, scientists can design molecules that combine diagnostic and therapeutic capabilities, offering new avenues for cancer treatment.

Advances in synthetic methodologies have further expanded the applications of 2-{2-(4-Iodobenzyl)oxyethyl}piperidinehydrochloride. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes. These innovations not only reduce costs but also improve the purity of the final product, which is critical for pharmaceutical applications. Moreover, computational modeling and artificial intelligence-driven drug discovery are increasingly being used to predict how modifications to this compound might affect its biological activity. Such high-throughput approaches accelerate the identification of lead compounds that can be optimized for clinical use.

The safety and regulatory aspects of working with 2-{2-(4-Iodobenzyl)oxyethyl}piperidinehydrochloride are also important considerations. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety and environmental protection. Storage conditions should be controlled to prevent degradation, and waste disposal must comply with local guidelines. As research continues to uncover new applications for this compound, ongoing studies will focus on optimizing synthetic routes while maintaining high standards of safety and sustainability.

In conclusion,2-{2-(4-Iodobenzyl)oxyethyl}piperidinehydrochloride (CAS No: 1220016-32-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug development across multiple therapeutic areas. With continued innovation in synthetic methods and computational drug design,this compound is poised to play an increasingly important role in the discovery and development of novel therapeutics that address some of today's most pressing medical challenges.